2-(6-Trifluoromethyl-1h-indol-3-yl)acetic acid

• IUPAC Name: 2-[6-(trifluoromethyl)-1H-indol-3-yl]acetic acid
• InChI: InChI=1S/C11H8F3NO2/c12-11(13,14)7-1-2-8-6(3-10(16)17)5-15-9(8)4-7/h1-2,4-5,15H,3H2,(H,16,17)
• InChI Key: JTZRMQQGGJXZOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(F)(F)F)NC=C2CC(=O)O
• Molecular Formula: C11H8F3NO2
• Molecular Weight: 243.18 g/mol

Description

“2-(6-Trifluoromethyl-1h-indol-3-yl)acetic acid” is a chemical compound with the molecular formula C11H8F3NO2. It has a molecular weight of 243.19.

Synthesis Analysis

The synthesis of 2-trifluoromethylindoles from indoles can be achieved with easy-to-handle, cheap, and low-toxic CF3SO2Na under metal-free conditions. This method selectively introduces trifluoromethyl to indoles on the C2 position. A radical intermediate may be involved in this transformation.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 243.19. It is recommended to be stored in a refrigerated condition.

Scientific Research Applications

Synthesis of 2-Trifluoromethylindoles

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Pharmaceutical Applications

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Material Science Applications

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Antiviral Activity

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Anti-inflammatory Activity

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Plant Growth Hormone

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Safety and Hazards

While specific safety and hazards information for “2-(6-Trifluoromethyl-1h-indol-3-yl)acetic acid” is not available in the search results, it’s generally important to avoid breathing dust/fume/gas/mist/vapors/spray of chemical compounds. Protective measures such as wearing protective gloves, clothing, eye protection, and face protection are recommended.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . For instance, one indole derivative, Indole-3-acetic acid, is known to target interleukin-2 .

Mode of Action

Indole derivatives are known for their diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest a complex interaction with various biological targets.

Biochemical Pathways

Indole derivatives are known to influence a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Indole derivatives are known for their diverse biological activities, suggesting that they may have a wide range of molecular and cellular effects .

Synthesis routes and methods

Procedure details

A mixture of 3-ethoxycarbonylamino-4-iodobenzotrifluoride (1.8 g), 2,5-dihydro-2,5-dimethoxyfuran (1.3 g), palladium acetate (60 mg), diisopropylethylamine (2.0 g), benzyltriethylammonium chloride (1.2 g) and DMF (15 ml) was stirred for 20 hours under a nitrogen atmosphere at 80° C. Water and ethyl acetate were added to the reaction mixture, the insoluble portion was filtered out with celite, and extraction was performed with ethyl acetate. The organic layer was collected and dried over sodium sulfate and then concentrated under reduced pressure. Dichloromethane (25 ml) and trifluoroacetic acid (1.5 ml) were added to the obtained residue, and the mixture was stirred at room temperature for 2 hours. Saturated sodium bicarbonate water was added to the reaction mixture and vigorously stirred therewith. The organic layer was collected and dried over sodium sulfate and then concentrated under reduced pressure. A (1-ethoxycarbonyl-6-trifluoromethyl-1H-indol-3-yl)acetic acid methyl ester component was purified from the obtained residue by silica gel column chromatography using a mixed solvent of hexane and ethyl acetate. A 2 N sodium hydroxide aqueous solution (1 ml) and methanol (1 ml) were added to the obtained (1-ethoxycarbonyl-6-trifluoromethyl-1H-indol-3-yl)acetic acid methyl ester, and the mixture was heated to reflux for one hour. Water was added to the reaction mixture, which was then rendered acidic with concentrated aqueous hydrochloric acid and extracted with ethyl acetate. The organic layer was dried over sodium sulfate and concentrated under reduced pressure, to obtain 77 mg of the title compound as a colorless powder (5% yield).